Cas no 1806820-07-4 (2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine)
2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine
-
- Inchi: 1S/C7H2Cl2F2N2/c8-3-2-13-4(1-12)6(9)5(3)7(10)11/h2,7H
- InChI Key: XEWRFBNBMXAKTQ-UHFFFAOYSA-N
- SMILES: ClC1C(C#N)=NC=C(C=1C(F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 228
- XLogP3: 2.8
- Topological Polar Surface Area: 36.7
2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029072764-250mg |
2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine |
1806820-07-4 | 97% | 250mg |
$470.40 | 2022-03-31 | |
| Alichem | A029072764-500mg |
2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine |
1806820-07-4 | 97% | 500mg |
$798.70 | 2022-03-31 | |
| Alichem | A029072764-1g |
2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine |
1806820-07-4 | 97% | 1g |
$1,519.80 | 2022-03-31 |
2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine
Recent Advances in the Study of 2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine (CAS: 1806820-07-4)
2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine (CAS: 1806820-07-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications. This compound, characterized by its cyano, dichloro, and difluoromethyl substituents, exhibits promising properties for the development of novel agrochemicals and pharmaceuticals. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its potential as a key intermediate or active ingredient in various applications.
The synthesis of 2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine has been optimized in recent research to improve yield and purity. A 2023 study published in the Journal of Fluorine Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the difluoromethylation step. This advancement is critical for scaling up production and ensuring the compound's availability for further research and development.
In the agrochemical sector, 2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine has been investigated as a precursor for herbicides and fungicides. Its structural motifs are known to interfere with key enzymatic pathways in plants and fungi, making it a valuable candidate for crop protection. A recent patent (WO2023056789) highlights its incorporation into a new class of fungicides targeting Botrytis cinerea, a common pathogen affecting vineyards and other crops. Field trials have shown efficacy rates exceeding 85%, with minimal environmental impact.
Pharmaceutical research has also explored the compound's potential as a building block for drug discovery. Its electron-withdrawing groups and fluorine atoms make it a versatile scaffold for designing kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives of 2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine that exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor), a target in cancer therapy. Preliminary in vitro assays demonstrated IC50 values in the nanomolar range, suggesting promising therapeutic potential.
Despite these advancements, challenges remain in the practical application of 2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine. Issues such as metabolic stability and bioavailability need to be addressed, particularly in pharmaceutical contexts. Ongoing research is focusing on structural modifications to enhance these properties while retaining the compound's bioactivity. Collaborative efforts between academic institutions and industry players are expected to drive further innovations in this area.
In conclusion, 2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine (CAS: 1806820-07-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have highlighted its potential in agrochemical and drug development, with significant progress in synthesis and application. Future research will likely focus on optimizing its properties and expanding its utility, paving the way for new solutions in crop protection and disease treatment.
1806820-07-4 (2-Cyano-3,5-dichloro-4-(difluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)